Cas no 10581-14-3 (Phosphoric acid,monooctyl monophenyl ester)
10581-14-3 structure
Product Name:Phosphoric acid,monooctyl monophenyl ester
CAS No:10581-14-3
MF:C14H23O4P
MW:286.303785562515
CID:162597
PubChem ID:82742
Update Time:2025-04-19
Phosphoric acid,monooctyl monophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,monooctyl monophenyl ester
- Octyl phenyl hydrogen phosphate
- DTXSID70147355
- 3CT67YDE5F
- 10581-14-3
- NS00053312
- EINECS 234-180-9
- monooctylphenylphosphoric acid
- SCHEMBL1100962
- Phosphoric acid, monooctyl monophenyl ester
-
- Inchi: 1S/C14H23O4P/c1-2-3-4-5-6-10-13-17-19(15,16)18-14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3,(H,15,16)
- InChI Key: SDWUQIDETLBAIU-UHFFFAOYSA-N
- SMILES: P(=O)(O)(OC1C=CC=CC=1)OCCCCCCCC
Computed Properties
- Exact Mass: 286.13349
- Monoisotopic Mass: 286.13339621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Phosphoric acid,monooctyl monophenyl ester Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
10581-14-3 (Phosphoric acid,monooctyl monophenyl ester) Related Products
- 2752-95-6(Butyl Phenyl Phosphate)
- 29761-21-5(Isodecyl Diphenyl Phosphate)
- 16368-97-1(Bis(2-ethylhexyl) phenyl phosphate)
- 27460-02-2(Dodecyl diphenyl phosphate)
- 1241-94-7(2-Ethylhexyl Diphenyl Phosphate)
- 115-88-8(Octyl phenyl phosphate)
- 2528-36-1(Dibutyl Phenyl Phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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